Cas no 1490727-91-7 (1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide)

• Product Name: 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide
• CAS No: 1490727-91-7
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• MDL: MFCD21701519
• CID: 5244565
• PubChem ID: 66163659
• Update Time: 2026-03-08

1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [1-(propan-2-yl)-1H-imidazol-5-yl]methanesulfonamide
• 1H-Imidazole-5-methanesulfonamide, 1-(1-methylethyl)-
• 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide

• MDL： MFCD21701519
• Inchi： 1S/C7H13N3O2S/c1-6(2)10-5-9-3-7(10)4-13(8,11)12/h3,5-6H,4H2,1-2H3,(H2,8,11,12)
• InChI Key： CPKHKWOTTXYSBI-UHFFFAOYSA-N
• SMILES： S(CC1=CN=CN1C(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: -0.7
• Topological Polar Surface Area: 86.4

Additional information on 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide

Professional Introduction to 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide (CAS No. 1490727-91-7)

1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide, identified by its CAS number 1490727-91-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a combination of a propyl group, an imidazole ring, and a methanesulfonamide moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structural configuration of 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide CAS No. 1490727-91-7 contributes to its unique chemical properties, making it a valuable candidate for further investigation. The presence of the imidazole ring suggests possible interactions with biological targets, while the methanesulfonamide group enhances solubility and bioavailability, critical factors in drug design.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with various diseases. The compound 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide CAS No. 1490727-91-7 has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in inflammatory and infectious diseases. Its ability to interact with these targets makes it a promising candidate for further development.

One of the most compelling aspects of 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide CAS No. 1490727-91-7 is its versatility in chemical modifications. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological properties. For instance, modifications to the propyl group have been shown to influence binding affinity and metabolic stability, while alterations to the imidazole ring can fine-tune selectivity against specific biological targets.

The methanesulfonamide moiety in 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide CAS No. 1490727-91-7 also plays a crucial role in its pharmacokinetic profile. This group is known to improve water solubility, which is essential for oral and intravenous administration. Additionally, it can enhance binding interactions with biological targets due to its polar nature, making it an attractive feature in drug design.

Recent studies have highlighted the potential of 1-(propan-2-yl)-1H-imidazol-5-ylmethanesulfonamide CAS No. 1490727-91-7 in addressing unmet medical needs. For example, research has demonstrated its efficacy in inhibiting enzymes involved in pain signaling pathways, offering a potential therapeutic approach for chronic pain management. Furthermore, its activity against certain bacterial strains has been explored, suggesting its utility in combating antibiotic-resistant infections.

The synthesis of 1-(propan-2-y l)-1H-imidazol -5 -y lme thanesul fonam ide CAS No. 1490727 -91 -7 involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, 1-(propan -2 -y l)-1H -imid azol -5 -y lme thanesul fonam ide (CAS No. 1490727 -91 -7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, this molecule is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.